Cas no 2172546-05-1 (3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde)

• Product Name: 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde
• CAS No: 2172546-05-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6370831
• PubChem ID: 165602173
• Update Time: 2025-09-21

3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde
• 3-[2-(3-methylpiperidin-1-yl)ethyl]benzaldehyde
• EN300-1618641
• 2172546-05-1

• Inchi： 1S/C15H21NO/c1-13-4-3-8-16(11-13)9-7-14-5-2-6-15(10-14)12-17/h2,5-6,10,12-13H,3-4,7-9,11H2,1H3
• InChI Key： ONTHHHBOXVCGFM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CCN1CCCC(C)C1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde

Recent Advances in the Study of 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde (CAS: 2172546-05-1) in Chemical Biology and Pharmaceutical Research

The compound 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde (CAS: 2172546-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary scientific investigations.

Recent studies have focused on the synthesis and optimization of 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde, with particular emphasis on its role as a key intermediate in the production of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including multi-step organic transformations and catalytic processes, to achieve high yields and purity of the compound. These efforts have been instrumental in facilitating further pharmacological evaluations and structure-activity relationship (SAR) studies.

In the realm of drug discovery, 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde has shown promise as a scaffold for the development of compounds targeting central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies have demonstrated its ability to modulate specific neurotransmitter systems, suggesting potential applications in the treatment of neurodegenerative diseases and psychiatric conditions. The compound's interaction with various receptors and enzymes has been meticulously characterized, providing valuable insights into its mechanism of action.

Furthermore, recent investigations have explored the compound's potential as an antimicrobial agent. Studies have revealed its efficacy against a range of bacterial and fungal pathogens, with particular activity observed against drug-resistant strains. These findings underscore the compound's versatility and its potential to address pressing global health challenges, such as antimicrobial resistance (AMR).

In addition to its pharmacological applications, 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde has been utilized in chemical biology as a probe for studying enzyme kinetics and protein-ligand interactions. Its unique chemical properties make it an ideal candidate for labeling and imaging studies, enabling researchers to gain deeper insights into cellular processes and molecular pathways.

Despite these advancements, challenges remain in the clinical translation of 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation to ensure the compound's suitability for human use. Ongoing research efforts are focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, 3-2-(3-methylpiperidin-1-yl)ethylbenzaldehyde (CAS: 2172546-05-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a valuable tool for drug discovery and development, as well as for fundamental scientific investigations. Continued research in this area is expected to yield further breakthroughs, paving the way for novel therapeutic interventions and advanced chemical probes.